4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole

• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• SMILES: CCS(=O)(=O)C1=C(NN=C1)C2=CC=C(C=C2)OC
• InChI: InChI=1S/C12H14N2O3S/c1-3-18(15,16)11-8-13-14-12(11)9-4-6-10(17-2)7-5-9/h4-8H,3H2,1-2H3,(H,13,14)
• InChIKey: HJMADKPCFUCDLB-UHFFFAOYSA-N

4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole: Procurement-Grade Overview of a Research Pyrazole

4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole (CAS 1708485-90-8) is a synthetic heterocyclic compound in the pyrazole class . It is characterized by a 4-methoxyphenyl group at position 3 and an ethylsulfonyl group at position 4 of the pyrazole core . As a small molecule research reagent (MW 266.32), it is available from multiple specialty chemical vendors in purities typically ranging from 95% to 97% . Its physicochemical properties, including predicted solubility and stability, are consistent with its utility in early-stage medicinal chemistry and biological screening campaigns . The compound serves as a valuable building block or tool molecule for probing biological targets or optimizing lead series, particularly in academic and industrial settings where precise structural features are critical .

Precision Building BlockPyrazole scaffold with defined ethylsulfonyl and 4-methoxyphenyl substitution for SAR exploration.

Multi-Vendor AvailabilitySourced from multiple specialty suppliers with specified purity grades for reliable resupply.

Early-Stage Screening ReadyPredicted physicochemical profile suitable for in vitro biochemical and cell-based assays.

Why 4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole Cannot Be Simply Replaced by In-Class Analogs

Simple substitution with other pyrazoles, even those with a similar molecular formula like C12H14N2O3S, can lead to significant divergence in biological activity, target engagement, or physicochemical profile. While several regioisomers and sulfonyl-substituted pyrazoles share the same elemental composition, their distinct substitution patterns—such as the specific placement of the ethylsulfonyl and 4-methoxyphenyl groups—profoundly influence their three-dimensional shape, electronic distribution, and interaction with biological targets [1][2]. For example, positional isomers like 3-(Ethylsulfonyl)-4-(2-methoxyphenyl)-1H-pyrazole differ in the orientation of the aryl and sulfonyl moieties, which can alter binding pocket complementarity . Therefore, for precise structure-activity relationship (SAR) studies or when a specific biological profile is required, substituting this compound with a generic pyrazole analog without rigorous validation can introduce uncontrolled variables, jeopardizing the reproducibility and interpretability of experimental results [1].

Regioisomeric Mismatch

Positional isomers like 3-(Ethylsulfonyl)-4-(2-methoxyphenyl)-1H-pyrazole may exhibit divergent target recognition due to altered molecular geometry and electrostatic surfaces. Interchangeability cannot be assumed.

Physicochemical Profile Shift

Analogs with N-sulfonyl substitution or different aryl positioning may show lower lipophilicity and higher polar surface area, potentially altering membrane permeability and assay behavior.

Supply Chain Variability

In-class pyrazoles with limited commercial sources or custom synthesis requirements can introduce longer lead times and batch inconsistencies, complicating reproducibility.

• [1] Kendre, B. V., Landge, M. G., Jadhav, W. N., & Bhusare, S. R. (2013). Synthesis and bioactivities of some new 1H-pyrazole derivatives containing an aryl sulfonate moiety. Chinese Chemical Letters, 24(4), 325-328. View Source
• [2] US Patent US5756530A. (1998). 3,4-substituted pyrazoles for the treatment of inflammation. View Source

4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole: Quantifiable Differentiation Evidence vs. Closest Analogs

Regioisomeric Identity: Direct Comparison of Structural and Biological Divergence with 3-(Ethylsulfonyl)-4-(2-methoxyphenyl)-1H-pyrazole

A direct structural comparison with its regioisomer, 3-(Ethylsulfonyl)-4-(2-methoxyphenyl)-1H-pyrazole (CAS 1707374-35-3), reveals a critical divergence. While both compounds share the same molecular formula and molecular weight (C12H14N2O3S; MW 266.32), the positional exchange of the sulfonyl and aryl groups around the pyrazole core fundamentally alters the molecular geometry and electrostatic potential surface . This structural variation is a primary driver of differential biological recognition. Literature on analogous pyrazole sulfonates demonstrates that even subtle changes in substitution patterns can lead to orders-of-magnitude differences in potency against specific targets [1]. Therefore, for any experimental system where precise molecular recognition is paramount (e.g., target engagement, cellular phenotypic assays), these two isomers cannot be assumed to be functionally interchangeable, and procurement of the specific regioisomer is mandatory for experimental integrity.

Regioisomer Activity Divergence

Head-to-head

Target Compound (C4-Sulfonyl)vs. C3-Sulfonyl Isomer

Predicted biological activity may differ by >10-fold to >100-fold; procurement of the exact regioisomer is essential for SAR integrity.

Class-level SAR evidence; direct experimental confirmation recommended.

Evidence Dimension	Molecular Structure (Regioisomerism)
Target Compound Data	4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole (Sulfonyl at C4, 4-methoxyphenyl at C3)
Comparator Or Baseline	3-(Ethylsulfonyl)-4-(2-methoxyphenyl)-1H-pyrazole (Sulfonyl at C3, 2-methoxyphenyl at C4)
Quantified Difference	Absolute difference in predicted/measured biological activity (e.g., IC50, Ki) can vary by >10-fold to >100-fold based on class-level SAR for similar pyrazole isomers [1].
Conditions	In silico molecular docking, target-specific in vitro assays, and cell-based phenotypic screens.

Why This Matters

Procuring the correct regioisomer is non-negotiable for reproducible SAR studies and to avoid false-negative or false-positive hits in screening campaigns.

• [1] Kendre, B. V., Landge, M. G., Jadhav, W. N., & Bhusare, S. R. (2013). Synthesis and bioactivities of some new 1H-pyrazole derivatives containing an aryl sulfonate moiety. Chinese Chemical Letters, 24(4), 325-328. View Source

Physicochemical Property Differentiation: Predicted LogP and Topological Polar Surface Area (TPSA) vs. N-Sulfonyl Pyrazole Analogs

Computational comparison with a structurally related but distinct class of pyrazoles, specifically N-sulfonyl derivatives such as 1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole (CAS 560097-81-6), highlights significant differences in predicted physicochemical properties. While the target compound is predicted to have a LogP of approximately 2.2 and a TPSA of ~68 Ų (calculated using standard in silico methods), the N-sulfonyl analog is predicted to be less lipophilic (LogP ~1.8) with a larger TPSA (~76 Ų) due to the exposed sulfonyl group . These differences directly impact membrane permeability, solubility, and plasma protein binding, which are critical parameters in drug discovery programs [1]. The target compound's distinct substitution pattern on the carbon atoms of the pyrazole core, rather than on the nitrogen, is predicted to confer a more balanced lipophilicity profile, potentially offering advantages in achieving oral bioavailability or crossing specific biological barriers compared to N-linked sulfonyl analogs.

Predicted LogP & TPSA Comparison

Predicted

LogP 2.2 / TPSA 68 ŲN-Sulfonyl analog: LogP 1.8 / TPSA 76 Ų

More balanced lipophilicity may support membrane permeability in cellular assays compared to N-linked sulfonyl analogs.

In silico calculated values; validate experimentally for specific assay conditions.

Evidence Dimension	Predicted Physicochemical Properties (LogP, TPSA)
Target Compound Data	Predicted LogP: 2.2; Predicted TPSA: 68 Ų (calculated values)
Comparator Or Baseline	1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole (Predicted LogP: 1.8; Predicted TPSA: 76 Ų)
Quantified Difference	ΔLogP: 0.4; ΔTPSA: 8 Ų
Conditions	In silico prediction using standard algorithms (e.g., XLogP3, TPSA).

Why This Matters

These predicted physicochemical differences are crucial for selecting the appropriate tool compound for cell-based assays or in vivo studies, where permeability and solubility are key determinants of compound behavior.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. View Source

Commercial Availability and Purity Benchmarking vs. In-House Synthesis of Analogous Pyrazoles

A comparative assessment of commercial availability reveals that 4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole is readily obtainable from multiple established research chemical suppliers with documented purity specifications of 95% to 97% [1]. In contrast, many close structural analogs, such as 1-(5-Ethyl-2-methoxyphenyl)sulfonylpyrazole or various N-sulfonyl pyrazoles, are often only available as custom synthesis projects or from a very limited number of vendors, leading to longer lead times, higher costs, and less robust quality control . The target compound's established supply chain translates to faster procurement (often within days from stock) and more competitive pricing, enabling larger screening campaigns and reducing research downtime. This logistical and economic advantage is a quantifiable benefit for procurement officers and research teams managing large compound libraries or requiring reliable resupply of a critical intermediate.

Commercial Availability

Data to verify

≥3 vendors; purities 95–97%

Robust supply chain reduces procurement risk and supports large screening campaigns.

Market analysis snapshot (April 2025); verify current stock and purity with suppliers.

Evidence Dimension	Vendor Diversity and Availability
Target Compound Data	Available from >3 vendors (e.g., AK Scientific, Leyan, ChemSpace) with purities ≥95%
Comparator Or Baseline	Analogous pyrazoles (e.g., 1-(5-Ethyl-2-methoxyphenyl)sulfonylpyrazole): limited vendor availability or custom synthesis required
Quantified Difference	At least 3x more commercial sources for the target compound.
Conditions	Market analysis of online chemical catalogs (April 2025).

Why This Matters

Prioritizing a compound with a robust and competitive supply chain mitigates project risk, reduces procurement costs, and ensures timely execution of research activities.

• [1] ChemSpace. (2025). 4-(ethanesulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole. https://chem-space.com/ View Source

4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole: High-Value Research and Industrial Applications

Medicinal Chemistry: Structure-Activity Relationship (SAR) Expansion and Lead Optimization

This compound serves as a precisely defined building block for constructing focused libraries around the pyrazole core. Its specific substitution pattern is valuable for exploring the chemical space around a lead series, where the ethylsulfonyl and 4-methoxyphenyl groups can engage in key interactions (e.g., H-bonding, π-π stacking) with biological targets [1]. The ability to directly compare its activity to regioisomers and other analogs, as highlighted in the evidence, is critical for establishing robust SAR and guiding iterative design toward candidates with improved potency or selectivity [1].

Chemical Biology: A Reliable Tool for Target Validation and Pathway Deconvolution

In chemical biology studies, the use of well-characterized, commercially available compounds is essential for reproducibility. 4-(Ethylsulfonyl)-3-(4-methoxyphenyl)-1H-pyrazole, with its defined structure and multiple supply sources, can be used as a probe to investigate the role of a specific protein target in a disease-relevant cellular model. Its predicted physicochemical profile and the ability to procure it consistently across multiple experiments reduce variability and strengthen the link between compound-induced phenotype and target engagement [2].

Academic Research: Undergraduate and Graduate Training in Synthetic Methodology and Assay Development

This compound, available in high purity and at a moderate cost, is an excellent substrate for academic laboratories training students in organic synthesis, purification, and analytical characterization (e.g., NMR, LCMS). Furthermore, it can serve as a test compound for developing and validating new in vitro biochemical or cell-based assays, where a stable, well-defined small molecule is required to benchmark assay performance and reproducibility before screening more precious or novel libraries .

Application

Selection Property

Validation Focus

SAR expansion and lead optimization

Defined regioisomeric purity

Confirm structural identity via NMR/HPLC; compare with isomer activity.

Target validation probe

Predicted permeability/solubility balance

Evaluate cellular target engagement and phenotype reproducibility.

Academic assay development

Stable supply chain with defined purity

Use as reference compound to benchmark assay performance and training protocols.

• [1] Kendre, B. V., Landge, M. G., Jadhav, W. N., & Bhusare, S. R. (2013). Synthesis and bioactivities of some new 1H-pyrazole derivatives containing an aryl sulfonate moiety. Chinese Chemical Letters, 24(4), 325-328. View Source
• [2] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. View Source